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Compound of Interest

2-Bromo-4,4-dimethylpentanoic
Compound Name: ]
acid

cat. No.: B8708558

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed breakdown of the molecular weight of 2-Bromo-4,4-
dimethylpentanoic acid, a compound of interest in various research and development
applications. The following sections present the molecular formula, the atomic weights of its
constituent elements, and a comprehensive calculation of its molecular weight.

Molecular Formula

The chemical formula for 2-Bromo-4,4-dimethylpentanoic acid is C7TH13BrO2[1]. This
formula indicates that each molecule of the compound contains:

7 Carbon (C) atoms

13 Hydrogen (H) atoms

1 Bromine (Br) atom

2 Oxygen (O) atoms

Atomic Weights of Constituent Elements

The calculation of the molecular weight is based on the standard atomic weights of each
element present in the molecule. These values are derived from the isotopic abundances of the

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b8708558?utm_src=pdf-interest
https://www.benchchem.com/product/b8708558?utm_src=pdf-body
https://www.benchchem.com/product/b8708558?utm_src=pdf-body
https://www.benchchem.com/product/b8708558?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-4_4-dimethylpentanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8708558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

elements on Earth.

Element Symbol Atomic Weight ( g/mol )
Carbon C 12.011]2]

Hydrogen H 1.008[3][4]

Bromine Br 79.904[5][6]

Oxygen @) 15.999[7](8]

Molecular Weight Calculation

The molecular weight of 2-Bromo-4,4-dimethylpentanoic acid is the sum of the atomic
weights of all atoms in a single molecule. The table below outlines this calculation.

Atomic Weight ( Total Weight (
Element Number of Atoms

g/mol ) g/mol )
Carbon (C) 7 12.011 84.077
Hydrogen (H) 13 1.008 13.104
Bromine (Br) 1 79.904 79.904
Oxygen (O) 2 15.999 31.998
Total 209.083

The calculated molecular weight of 2-Bromo-4,4-dimethylpentanoic acid is 209.083 g/mol .

Logical Relationship of Molecular Weight
Calculation

The following diagram illustrates the logical workflow for determining the molecular weight of a
chemical compound.
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Workflow for Molecular Weight Calculation

Identify Chemical Compound
(2-Bromo-4,4-dimethylpentanoic acid)

.

Determine Molecular Formula
(C7H13Br0O2)

.

Identify Constituent Elements
(C,H, Br, 0)

:

Obtain Standard Atomic Weights

v

Calculate Total Weight of Each Element

Sum Total Weights

Final Molecular Weight
(209.083 g/mol)

Click to download full resolution via product page
Caption: Logical workflow for calculating the molecular weight.

Note on Experimental Protocols and Signaling Pathways: The determination of a compound's
molecular weight is a foundational calculation based on its chemical formula and the standard
atomic weights of its elements. As such, experimental protocols and signaling pathway
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diagrams, which are relevant to biological or chemical processes, are not applicable to this
specific topic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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